Cas no 1851944-70-1 (3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide)
3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-1284145
- 1851944-70-1
- 3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
- 3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
-
- Inchi: 1S/C8H13N3OS/c1-2-5-4-11-8(13-5)6(9)3-7(10)12/h4,6H,2-3,9H2,1H3,(H2,10,12)
- InChI Key: VWRJKMYEOYSFED-UHFFFAOYSA-N
- SMILES: S1C(=CN=C1C(CC(N)=O)N)CC
Computed Properties
- Exact Mass: 199.07793322g/mol
- Monoisotopic Mass: 199.07793322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 110Ų
3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1284145-1.0g |
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide |
1851944-70-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1284145-50mg |
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide |
1851944-70-1 | 50mg |
$948.0 | 2023-10-01 | ||
| Enamine | EN300-1284145-100mg |
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide |
1851944-70-1 | 100mg |
$993.0 | 2023-10-01 | ||
| Enamine | EN300-1284145-250mg |
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide |
1851944-70-1 | 250mg |
$1038.0 | 2023-10-01 | ||
| Enamine | EN300-1284145-500mg |
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide |
1851944-70-1 | 500mg |
$1084.0 | 2023-10-01 | ||
| Enamine | EN300-1284145-1000mg |
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide |
1851944-70-1 | 1000mg |
$1129.0 | 2023-10-01 | ||
| Enamine | EN300-1284145-2500mg |
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide |
1851944-70-1 | 2500mg |
$2211.0 | 2023-10-01 | ||
| Enamine | EN300-1284145-5000mg |
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide |
1851944-70-1 | 5000mg |
$3273.0 | 2023-10-01 | ||
| Enamine | EN300-1284145-10000mg |
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide |
1851944-70-1 | 10000mg |
$4852.0 | 2023-10-01 |
3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide Related Literature
-
Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
Research Brief on 3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide (CAS: 1851944-70-1): Recent Advances and Applications
The compound 3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide (CAS: 1851944-70-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative exhibits unique structural and functional properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings and highlight the compound's significance in modern medicinal chemistry.
A key area of investigation has been the synthesis and optimization of 3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic enantioselective methods. These advancements have facilitated the production of high-quality batches for preclinical and clinical studies. The compound's structural features, including the thiazole ring and amide moiety, contribute to its stability and bioavailability, which are critical for drug development.
Pharmacological studies have revealed that 3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide exhibits potent activity against a range of biological targets. In particular, it has shown promise as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest potential applications in treating inflammatory diseases, including rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Additionally, preliminary data indicate that the compound may possess neuroprotective properties, opening avenues for research in neurodegenerative disorders like Alzheimer's disease.
Recent in vitro and in vivo studies have further elucidated the compound's mechanism of action. For instance, molecular docking simulations have demonstrated its high affinity for specific binding sites on target proteins, providing insights into its inhibitory effects. Animal models have corroborated these findings, showing reduced inflammation and improved cognitive function in treated subjects. These results underscore the compound's therapeutic potential and justify further investigation into its safety and efficacy profiles.
Despite these promising developments, challenges remain in the clinical translation of 3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed to ensure its viability as a drug candidate. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to enhance its pharmacokinetic properties. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and advancing the compound toward clinical trials.
In conclusion, 3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide (CAS: 1851944-70-1) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure, coupled with its demonstrated pharmacological activities, positions it as a valuable asset in drug discovery. Future research should focus on optimizing its properties and conducting rigorous preclinical assessments to unlock its full potential. This compound exemplifies the intersection of chemistry and biology, offering new opportunities for addressing unmet medical needs.
1851944-70-1 (3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)